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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

An In-Depth Technical Guide to 1-(4-Chlorophenyl)pentan-1-amine Hydrochloride

Introduction
1-(4-Chlorophenyl)pentan-1-amine hydrochloride is a primary amine salt belonging to the

class of substituted (chlorophenyl)alkylamines. While its direct applications are not extensively

documented in peer-reviewed literature, its structural motif is of significant interest in medicinal

chemistry and synthetic organic chemistry. The presence of a chiral center at the C1 position, a

reactive primary amine, and a halogenated aromatic ring makes it a versatile building block for

the synthesis of more complex molecules. Analogous structures, such as those with shorter

alkyl chains, have been investigated for various pharmacological activities. This guide provides

a comprehensive overview of the known properties, a detailed synthesis protocol based on

established chemical transformations, analytical characterization methods, and a discussion of

its potential applications and safety considerations.

Physicochemical and Structural Properties
The fundamental properties of 1-(4-Chlorophenyl)pentan-1-amine hydrochloride are

summarized below. This data is compiled from chemical supplier information and computational

predictions.
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Property Value Source

CAS Number 91428-39-6

Molecular Formula C₁₁H₁₇Cl₂N

Molecular Weight 234.17 g/mol

IUPAC Name
1-(4-chlorophenyl)pentan-1-

amine;hydrochloride

InChI

1S/C11H16ClN.ClH/c1-2-3-4-

11(13)9-5-7-10(12)8-6-9;/h5-

8,11H,2-4,13H2,1H3;1H

InChI Key
KYYOOYWSKGABHU-

UHFFFAOYSA-N

Physical Form Solid

Purity Typically ≥98%

Storage Conditions Refrigerator (2-8 °C)

Synthesis and Manufacturing
The synthesis of 1-(4-Chlorophenyl)pentan-1-amine hydrochloride is most logically achieved

through a two-step process: the formation of a ketone precursor followed by reductive

amination. This approach provides a reliable and scalable route to the target compound.

Overall Synthesis Workflow
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Step 1: Friedel-Crafts Acylation

Step 2: Reductive Amination & Salt Formation
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Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of 4'-Chloro-valerophenone (Ketone
Precursor)
The synthesis begins with a Friedel-Crafts acylation of chlorobenzene with valeryl chloride,

catalyzed by aluminum chloride, to produce the key intermediate, 4'-chloro-valerophenone.[1]

Experimental Protocol:

Reaction Setup: To a stirred mixture of chlorobenzene (346 ml), add valeryl chloride (120 g).

Catalyst Addition: While maintaining the temperature at 25-30 °C, add anhydrous aluminum

chloride (AlCl₃) portion-wise over 1 hour. The reaction is exothermic and will warm to
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approximately 70 °C.

Reaction: Stir the mixture for an additional hour at 70 °C.

Quenching: Cool the dark red reaction mixture to 25 °C and carefully pour it onto 1,000 g of

crushed ice. Add concentrated hydrochloric acid to dissolve any remaining aluminum salts.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

ethyl acetate.

Washing: Wash the combined organic extracts sequentially with 2 N HCl, water, 2 N Na₂CO₃

solution, and finally with water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent under reduced pressure.

Purification: Purify the resulting residue by vacuum distillation. 4'-Chloro-valerophenone is

collected at 155-156 °C / 14 mmHg. The product crystallizes on standing with a melting point

of 28-30 °C.[1]

Causality Behind Experimental Choices: The use of a strong Lewis acid like AlCl₃ is essential to

activate the valeryl chloride for electrophilic aromatic substitution on the moderately deactivated

chlorobenzene ring. The acidic and basic washes during work-up are critical for removing

unreacted starting materials and the catalyst.

Step 2: Reductive Amination to 1-(4-
Chlorophenyl)pentan-1-amine
This transformation converts the ketone into the desired primary amine. Reductive amination is

a robust and widely used method in organic synthesis.[2][3] It involves the in-situ formation of

an imine from the ketone and an ammonia source, which is then immediately reduced to the

amine by a selective reducing agent.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve 4'-chloro-valerophenone (1 equivalent) and

ammonium acetate (10 equivalents) in methanol (10 mL per gram of ketone).
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Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of

the intermediate imine.

Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride

(NaBH(OAc)₃) (1.5 equivalents) portion-wise, ensuring the temperature remains below 10

°C.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate (NaHCO₃).

Extraction: Extract the aqueous mixture with dichloromethane or ethyl acetate (3x).

Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure to yield the crude free-base amine.

Causality Behind Experimental Choices: Ammonium acetate serves as the ammonia source for

imine formation. Sodium triacetoxyborohydride is a mild and selective reducing agent that is

particularly effective for reductive aminations.[4] It is less reactive towards the starting ketone

compared to the intermediate iminium ion, which minimizes side reactions.

Step 3: Formation of the Hydrochloride Salt
Dissolution: Dissolve the crude 1-(4-chlorophenyl)pentan-1-amine free base in a minimal

amount of diethyl ether or ethyl acetate.

Precipitation: Slowly add a 2 M solution of HCl in diethyl ether dropwise with stirring.

Isolation: The hydrochloride salt will precipitate as a solid. Collect the solid by vacuum

filtration, wash with cold diethyl ether, and dry under vacuum.

Analytical Characterization
While specific spectral data for this exact compound is not publicly available, its characteristics

can be reliably predicted based on its structure and data from close analogs like 1-(4-
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chlorophenyl)propan-1-amine.[5]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a triplet for the

terminal methyl group (CH₃) around 0.9 ppm, multiplets for the three methylene groups

(CH₂) between 1.3-1.8 ppm, a triplet for the benzylic proton (CH-N) around 4.0 ppm, and two

doublets in the aromatic region (7.2-7.4 ppm) characteristic of a 1,4-disubstituted benzene

ring. The amine protons (NH₃⁺) would likely appear as a broad singlet.

Mass Spectrometry (MS): Electrospray ionization (ESI-MS) would show a prominent peak for

the molecular ion of the free base [M+H]⁺.

High-Performance Liquid Chromatography (HPLC): Purity analysis can be performed using a

reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution

and an organic modifier like acetonitrile, with UV detection. This technique is effective for

separating related impurities.[6]

Potential Applications and Biological Context
Pharmaceutical Intermediate: The primary value of this compound lies in its potential as a

chiral building block for the synthesis of active pharmaceutical ingredients (APIs).[7] The

(chlorophenyl)alkylamine scaffold is present in various drugs.

Antimicrobial Research: Derivatives of chlorophenyl compounds have demonstrated a range

of biological activities, including antimicrobial effects against both bacteria and fungi.[8][9][10]

This suggests that 1-(4-chlorophenyl)pentan-1-amine hydrochloride could serve as a

starting point for developing new antimicrobial agents.

Research Chemical: In a broader context, this compound and its derivatives could be of

interest in forensic science and toxicology. Structurally related compounds, such as 4-

Chloro-α-pyrrolidinovalerophenone (4-Cl-α-PVP), are classified as designer drugs with

stimulant properties.[11][12] Therefore, this amine could be used as a reference standard or

precursor in the study of such compounds.

Safety and Handling
Based on data for analogous compounds, 1-(4-Chlorophenyl)pentan-1-amine hydrochloride

should be handled with care in a laboratory setting.
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GHS Hazard Information

Category Information

Signal Word Warning

Pictograms GHS07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust. P280: Wear

protective gloves/eye protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER if you

feel unwell. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated fume hood.

Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Avoid inhalation of dust and contact with skin and eyes.

Storage:

Store in a tightly sealed container in a refrigerator (2-8 °C) as recommended.

Disposal:

Dispose of in accordance with local, state, and federal regulations for chemical waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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